Sonoelectrochemical production of hydrogen peroxide at polished boron-doped diamond electrodes
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A805418E
Abstract
Power ultrasound applied to erosion resistant and mechanically stable free standing highly boron-doped diamond electrodes allows the electrochemical reduction of dioxygen to hydrogen peroxide under conditions of extremely high rates of mass transport and in the presence of cavitation.
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